Methyltrimethoxysilane

• CAS: 25498-02-6
• Molecular Formula: C4H12O3Si
• Molecular Weight: 136.22 g/mol
• SMILES: CO[Si](C)(OC)OC
• InChI: InChI=1S/C4H12O3Si/c1-5-8(4,6-2)7-3/h1-4H3
• InChIKey: BFXIKLCIZHOAAZ-UHFFFAOYSA-N

Methyltrimethoxysilane (MTMS) CAS 25498-02-6: Technical Baseline and Procurement Overview

Methyltrimethoxysilane (MTMS) is a trifunctional organosilane with the formula CH₃Si(OCH₃)₃. It functions as a sol-gel precursor and surface modifier, where its three methoxy groups enable hydrolysis and condensation into siloxane networks, while the non-hydrolyzable methyl group imparts specific properties to the final material. Compared to tetraalkoxysilanes like tetramethoxysilane (TMOS) and tetraethoxysilane (TEOS), MTMS exhibits a reduced cross-linking density due to its single organic substituent [1]. This structural feature allows MTMS to form hybrid organic-inorganic materials with distinct mechanical, hydrophobic, and processing characteristics that are foundational to its differentiation in procurement decisions [1].

Sol-gel precursor Trifunctional alkoxysilane for hybrid organic-inorganic networks

Methyl substituent Non-hydrolyzable methyl group controls cross-linking density

Hydrolysis control Slower aqueous hydrolysis than unsubstituted or tetraalkoxysilanes

• [1] Tan, B., & Rankin, S. E. (2006). Study of the Effects of Progressive Changes in Alkoxysilane Structure on Sol−Gel Reactivity. The Journal of Physical Chemistry B, 110(45), 22353-22364. View Source

Why In-Class Methyltrimethoxysilane Analogs Cannot Be Simply Interchanged in Silica-Based Material Synthesis

Generic substitution among alkyltrialkoxysilanes is not possible because small variations in the organic substituent or alkoxy group dramatically alter the kinetics of sol-gel reactions and the properties of the resulting material. The hydrolysis rate of MTMS can differ by an order of magnitude compared to other silanes under identical conditions [1], and the length of the alkyl chain dictates whether the final surface is hydrophilic or superhydrophobic [2]. Furthermore, the functional group (e.g., methyl vs. vinyl) directly controls the reactivity and achievable yield in subsequent surface modification steps [3]. The following evidence quantifies these critical differences, demonstrating that MTMS occupies a specific performance niche that cannot be met by simple in-class replacement.

Alkyl chain length alters wettability Methyl yields hydrophilic surfaces, while octyl chains produce superhydrophobic materials; interchangeability may shift final material performance.

Alkoxy group controls hydrolysis kinetics Methoxy-based MTMS hydrolyzes orders of magnitude faster than ethoxy analogues; selecting a different alkoxy silane can alter processing windows.

Functional group determines post-reactivity Methyl vs. vinyl or other organic substituents lead to drastically different surface grafting yields; a direct swap may limit downstream functionalization efficiency.

• [1] Tan, B., & Rankin, S. E. (2006). Study of the Effects of Progressive Changes in Alkoxysilane Structure on Sol−Gel Reactivity. The Journal of Physical Chemistry B, 110(45), 22353-22364. View Source
• [2] Surface hydrophobicity: effect of alkyl chain length and network homogeneity. (2021). Frontiers of Chemical Science and Engineering, 15(1), 90-100. View Source
• [3] El-Debs, R., et al. (2015). Synthesis and Surface Reactivity of Vinylized Macroporous Silica Monoliths: One-Pot Hybrid versus Postsynthesis Grafting Strategies. Langmuir, 31(42), 11649-11658. View Source

Quantitative Differentiation Evidence for Methyltrimethoxysilane (MTMS) Against Key Comparators

Superior Hydrolytic Stability of MTMS in Aqueous Physiological Conditions vs. Trimethoxysilane and Tetramethoxysilane

The hydrolysis rate of methyltrimethoxysilane (MTMS) in a physiologically relevant buffer at pH 7.4 is dramatically slower than that of unsubstituted trimethoxysilane and significantly slower than tetramethoxysilane (TMOS). In 0.15 M sodium phosphate buffer (pH 7.4), MTMS exhibits a hydrolysis rate constant (k) of 0.10 min⁻¹, whereas trimethoxysilane and TMOS hydrolyze at rates > 3.0 min⁻¹ under the same conditions [1]. This represents a >30-fold difference in stability. The data for MTMS in other aqueous media (water, 10% rat serum) are also provided, further demonstrating its superior stability [1].

Aqueous stability

Head-to-head

Hydrolysis rate k = 0.10 min⁻¹ (t_1/2 6.7 min) in pH 7.4 buffer, 37.4 °C, vs. trimethoxysilane and TMOS both > 3.0 min⁻¹ (>30× slower hydrolysis)

Supports aqueous stability comparison for controlled hydrolysis applications

0.15 M sodium phosphate buffer, physiological temperature; MTMS shows reported slower degradation

Evidence Dimension	Hydrolysis rate constant (k) in 0.15 M sodium phosphate buffer, pH 7.4, 37.4°C
Target Compound Data	k = 0.10 min⁻¹ (t1/2 = 6.7 min)
Comparator Or Baseline	Trimethoxysilane: k > 3.0 min⁻¹; Tetramethoxysilane (TMOS): k > 3.0 min⁻¹
Quantified Difference	MTMS is >30x more stable (hydrolyzes >30x slower) than both comparators in buffer.
Conditions	0.15 M sodium phosphate buffer at pH 7.4 and 37.4°C.

Why This Matters

This quantitative stability difference is critical for applications requiring controlled hydrolysis in aqueous biological or environmental systems, where rapid hydrolysis can lead to premature gelation or toxicity concerns.

• [1] Stability studies of alkoxysilanes in aqueous media. (1991). Applied Occupational and Environmental Hygiene, 6(9), 767-771. View Source

MTMS Hydrolysis Rate is One Order of Magnitude Faster than TEOS in Base-Catalyzed Sol-Gel Processing

In base-catalyzed sol-gel conditions, the hydrolysis rate coefficient of methyltrimethoxysilane (MTMS) is approximately one order of magnitude larger than that of tetraethoxysilane (TEOS) [1]. This finding places MTMS in a class of highly reactive methoxy-silanes, alongside TMOS and BTMSE, which hydrolyze much more rapidly than ethoxy-based silanes like TEOS. The study systematically compared six silanes under identical basic and acidic conditions, quantifying the relative reactivity trends [1].

Base-catalyzed reactivity

Head-to-head

Hydrolysis rate coefficient ~10× larger than tetraethoxysilane (TEOS) under identical base-catalyzed sol-gel conditions

Reported faster hydrolysis may support reduced processing time in basic media

Base-catalyzed sol-gel processing; MTMS aligns with methoxy-silane reactivity class

Evidence Dimension	Hydrolysis rate coefficient under basic conditions
Target Compound Data	Similar in value to TMOS and BTMSE; ~1 order of magnitude larger than TEOS
Comparator Or Baseline	Tetraethoxysilane (TEOS)
Quantified Difference	Hydrolysis rate coefficient of MTMS is ~10x larger than that of TEOS.
Conditions	Base-catalyzed sol-gel conditions (pH not specified in abstract; refer to full study).

Why This Matters

For processes where a faster reaction rate is needed to reduce processing time or to achieve a specific network structure, selecting MTMS over the slower TEOS can be a quantifiable and cost-effective advantage.

• [1] Tan, B., & Rankin, S. E. (2006). Study of the Effects of Progressive Changes in Alkoxysilane Structure on Sol−Gel Reactivity. The Journal of Physical Chemistry B, 110(45), 22353-22364. View Source

Methyl Functionality Produces Hydrophilic Surfaces (θ ~0°), Whereas Octyl Chains Yield Superhydrophobicity (θ ~150°), Defining Their Distinct Application Domains

The length of the non-hydrolyzable alkyl chain on a trialkoxysilane directly determines the final material's hydrophobicity. When used to functionalize silica nanoparticles (diameter = 369±7 nm), a methyl-functionalized silane (analogous to MTMS) yielded a completely hydrophilic surface with a water contact angle of 0°, identical to pristine silica [1]. In direct comparison, an octyl-functionalized silane (C8) produced a highly hydrophobic surface with a water contact angle of 150.6° ± 6.6° [1].

Surface wettability

Head-to-head

Methyl-functionalized silica: water contact angle ~0° (hydrophilic); octyl-functionalized silica: 150.6° ± 6.6° (superhydrophobic)

Defines wettability domain; methyl group maintains hydrophilicity for further modification

Silica nanoparticles, diameter 369±7 nm; alkyl chain length directly controls contact angle

Evidence Dimension	Water contact angle
Target Compound Data	~0° (hydrophilic) for methyl-functionalized nanoparticles
Comparator Or Baseline	150.6° ± 6.6° (superhydrophobic) for octyl-functionalized nanoparticles
Quantified Difference	A >150° difference in contact angle.
Conditions	Spherical silica nanoparticles, diameter = 369±7 nm, functionalized with triethoxymethylsilane (C1) vs. trimethoxy(octyl)silane (C8).

Why This Matters

This stark contrast in wettability dictates the use case: MTMS is the appropriate choice when hydrophilicity, further reactivity, or a defined intermediate surface energy is required, while octyl-silanes are selected for water-repellent applications.

• [1] Surface hydrophobicity: effect of alkyl chain length and network homogeneity. (2021). Frontiers of Chemical Science and Engineering, 15(1), 90-100. View Source

MTMS-Based Grafted Monoliths Exhibit ~10x Higher Reaction Yield in Thiol-Ene Chemistry vs. Direct Vinylsilane Hybrids

In the synthesis of vinyl-functionalized macroporous silica monoliths, the chemical reactivity of surface vinyl groups varies significantly depending on the precursor strategy. A post-grafted monolith, where vinyltrimethoxysilane (VTMS) was grafted onto a pre-formed MTMS/TMOS hybrid monolith (Vgr-MTMS), achieved a ~50% reaction yield in a radical-mediated thiol-ene reaction [1]. In contrast, hybrid monoliths prepared directly from VTMS and TMOS (20-VTMS and 80-VTMS) in a 'one-pot' synthesis yielded only 4-6% [1].

Post-grafting yield

Head-to-head

~50% thiol-ene reaction yield on MTMS-based grafted monolith vs. 4–6% yield on direct vinylsilane hybrids (~10× higher)

Supports selection of MTMS-based network for efficient post-functionalization

Radical-mediated thiol-ene click chemistry; MTMS matrix preserves vinyl reactivity

Evidence Dimension	Reaction yield in radical-mediated thiol-ene reaction
Target Compound Data	~50% yield (Vgr-MTMS monolith, MTMS-based post-grafted with VTMS)
Comparator Or Baseline	4-6% yield (20-VTMS and 80-VTMS monoliths, direct VTMS/TMOS hybrids)
Quantified Difference	Approximately 10-fold higher yield for the MTMS-derived material.
Conditions	Radical-mediated thiol-ene reaction on macroporous silica monoliths.

Why This Matters

This demonstrates that MTMS is not merely an inert scaffold; the network it forms provides a steric environment that preserves the reactivity of subsequently attached functional groups (e.g., vinyl), making it a superior base material for post-synthesis functionalization where high conversion efficiency is required.

• [1] El-Debs, R., et al. (2015). Synthesis and Surface Reactivity of Vinylized Macroporous Silica Monoliths: One-Pot Hybrid versus Postsynthesis Grafting Strategies. Langmuir, 31(42), 11649-11658. View Source

Procurement-Focused Application Scenarios for Methyltrimethoxysilane (MTMS) Driven by Quantitative Evidence

Base-Catalyzed Sol-Gel Synthesis of Microporous Hybrid Materials Requiring Fast Processing Kinetics

When a project requires a rapid sol-gel process in basic media, MTMS offers a one-order-of-magnitude faster hydrolysis rate compared to the commonly used TEOS [1]. This can translate to significantly reduced processing times or the ability to achieve gelation under conditions where TEOS kinetics are prohibitive. This scenario is supported by direct evidence from Section 3, where MTMS's hydrolysis coefficient in basic conditions was quantified as ~10x larger than TEOS.

Fabrication of Functional Monolithic Silica Columns for Chromatography with High-Density, Reactive Surface Pendants

For the preparation of silica monoliths intended for post-synthesis functionalization (e.g., in separation science), an MTMS-based hybrid matrix is a critical component. Evidence shows that an MTMS-containing monolith (Vgr-MTMS) yields a ~50% conversion in thiol-ene click chemistry, compared to a mere 4-6% yield for materials synthesized directly from functional silanes [1]. This demonstrates MTMS's role in enabling highly efficient and quantitative surface modification, a key performance metric for chromatographic and biosensor supports.

Pre-Treatment of Natural or Biological Substrates Where Controlled Hydrophilicity and Hydrolytic Stability are Essential

In applications such as the consolidation of waterlogged archaeological wood or the modification of cellulose, the user requires a silane that can be delivered and reacted in an aqueous medium without instant precipitation. The >30x slower hydrolysis rate of MTMS in physiological buffer (k=0.10 min⁻¹) compared to unsubstituted alkoxysilanes (k>3.0 min⁻¹) [1] provides a critical window for penetration and controlled reaction, making it a viable choice for treating sensitive, hydrated substrates where other silanes would fail due to uncontrolled, rapid hydrolysis.

Synthesis of Intermediate-Wettability Silica Nanoparticles or Aerogels as Building Blocks for Composite Materials

When a material with a water contact angle between fully hydrophilic (0°) and superhydrophobic (150°+) is needed, MTMS is the appropriate precursor. Evidence shows that methyl-functionalization yields a completely hydrophilic surface (θ ~0°) [1], while octyl-silanes produce extreme hydrophobicity. By co-condensing MTMS with other precursors or using it in a partial derivatization step, researchers can precisely tune the final material's wettability within this wide spectrum, a capability that is not possible with silanes that force the material to one extreme or the other.

Application

Selection Property

Validation Focus

Base-catalyzed sol-gel processing

Hydrolysis kinetics (alkoxy reactivity)

Rate comparison vs. TEOS under basic conditions

Monolithic silica column preparation

Post-functionalization reactivity

Thiol-ene conversion efficiency review

Treatment of hydrated natural substrates

Aqueous hydrolytic stability

Hydrolysis rate in physiological buffer context

Intermediate-wettability nanoparticle synthesis

Surface hydrophilicity tuning

Contact angle modulation via methyl co-condensation

• [1] Tan, B., & Rankin, S. E. (2006). Study of the Effects of Progressive Changes in Alkoxysilane Structure on Sol−Gel Reactivity. The Journal of Physical Chemistry B, 110(45), 22353-22364. View Source
• [2] El-Debs, R., et al. (2015). Synthesis and Surface Reactivity of Vinylized Macroporous Silica Monoliths: One-Pot Hybrid versus Postsynthesis Grafting Strategies. Langmuir, 31(42), 11649-11658. View Source
• [3] Stability studies of alkoxysilanes in aqueous media. (1991). Applied Occupational and Environmental Hygiene, 6(9), 767-771. View Source
• [4] Surface hydrophobicity: effect of alkyl chain length and network homogeneity. (2021). Frontiers of Chemical Science and Engineering, 15(1), 90-100. View Source